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Compound of Interest

Compound Name: Carbon tetraiodide

Cat. No.: B1584510 Get Quote

Technical Support Center: Carbon Tetraiodide (CI₄)
Welcome to the technical support center for Carbon Tetraiodide (CI₄). This resource is

designed for researchers, scientists, and drug development professionals to provide essential

information for the safe and effective handling of CI₄, with a specific focus on preventing its

thermal and photochemical decomposition.

Frequently Asked Questions (FAQs)
Q1: What is carbon tetraiodide (CI₄) and why is it so unstable?

A1: Carbon tetraiodide, also known as tetraiodomethane, is a bright red crystalline solid with

the molecular formula CI₄.[1] Its instability is primarily due to the significant steric strain caused

by four large iodine atoms bonded to a small central carbon atom. The C-I bonds are long and

weak, and the close proximity of the iodine atoms to each other (short I---I contacts of about

3.459 ± 0.03 Å) makes the molecule prone to decomposition.[1] For this reason, it is highly

sensitive to both heat and light.[2]

Q2: What are the primary decomposition products of CI₄?

A2: Under thermal or photochemical stress, carbon tetraiodide decomposes into

tetraiodoethylene (C₂I₄) and elemental iodine (I₂).[1][2][3] The release of I₂ is responsible for

the characteristic violet or purple color observed in degraded samples or their solutions.
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Q3: How can I visually detect if my CI₄ has started to decompose?

A3: Fresh, pure CI₄ is a bright red crystalline solid. The most common sign of decomposition is

a change in color. The solid may darken, and its solutions in organic solvents will develop a

noticeable pink, purple, or violet hue due to the formation of elemental iodine (I₂).

Q4: What are the ideal storage and handling conditions for CI₄?

A4: To minimize decomposition, CI₄ must be stored in a cold, dark, and dry environment.

Manufacturers typically recommend storage at temperatures between 0°C and 8°C.[2] For

long-term stability, storing under an inert atmosphere, such as argon, in a tightly sealed, amber

glass container is highly recommended.[4]

Q5: Can I still use CI₄ that shows signs of decomposition?

A5: It is not recommended. The presence of decomposition products like iodine can interfere

with chemical reactions, leading to unwanted side reactions, lower yields, and inconsistent

results. For sensitive applications, it is crucial to use pure CI₄. If slight decomposition has

occurred, purification by recrystallization may be possible, but for heavily degraded samples,

disposal according to safety guidelines is the best course of action.

Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments.
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Issue / Observation Probable Cause Recommended Action(s)

A solution of CI₄ in an organic

solvent (e.g., DCM, hexane)

quickly turns pink or purple.

Photochemical Decomposition:

The solution is being exposed

to ambient or UV light, causing

the breakdown of CI₄ and the

release of iodine (I₂).

1. Wrap the reaction flask and

any relevant glassware (e.g.,

addition funnel) completely in

aluminum foil. 2. Work in a

fume hood with the sash

lowered and ambient lights

turned down if possible. 3.

Prepare solutions of CI₄

immediately before use.

An iodination reaction (e.g.,

Appel reaction) is giving low or

inconsistent yields.

Thermal Decomposition: The

reaction temperature may be

too high, or the CI₄ reagent

may have degraded prior to

use.

1. Check Reagent Quality:

Ensure the CI₄ is a bright red

solid and its solution is not

discolored. If necessary, use a

fresh bottle or purify the

existing stock. 2. Control

Reaction Temperature: Many

reactions involving CI₄, such

as the Appel reaction, should

be run at low temperatures

(e.g., 0°C) to minimize

decomposition.[5] 3. Use

Freshly Prepared Solutions:

Do not store solutions of CI₄

for extended periods.

A freshly opened bottle of solid

CI₄ appears dark red or almost

black instead of bright red.

Improper Storage: The

material may have been

exposed to heat or light during

shipping or previous storage,

leading to significant

decomposition.

1. Assess Suitability: The

material is likely impure. For

non-critical applications, it

might be usable, but for

sensitive or stoichiometric

reactions, its use is

discouraged. 2. Consider

Purification: Recrystallization

from a suitable solvent like

xylene can be attempted.[4] 3.

Contact Supplier: If the product
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is newly received in this

condition, contact the supplier.

Quantitative Data Summary
The following tables summarize key quantitative data for carbon tetraiodide.

Table 1: Physical and Chemical Properties of Carbon Tetraiodide

Property Value Reference(s)

Molecular Formula CI₄ [3][6]

Molar Mass 519.63 g/mol [1]

Appearance Bright red crystalline solid [1]

Density 4.32 g/cm³ [1]

Decomposition Point ~171°C [1][2]

C-I Bond Distance 2.12 ± 0.02 Å [1]

Solubility

Insoluble in water; Soluble in

nonpolar organic solvents

(e.g., benzene, chloroform)

[2][3]

Table 2: Recommended Storage and Handling Conditions
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Parameter
Recommended
Condition

Rationale Reference(s)

Temperature
0°C to 8°C

(Refrigerated)

To slow the rate of

thermal

decomposition.

[2]

Light Exposure

Store in the dark (e.g.,

amber vials, wrapped

containers)

To prevent

photochemical

decomposition.

[4]

Atmosphere
Under inert gas (e.g.,

Argon)

To prevent reactions

with atmospheric

moisture and oxygen.

[2][4]

Container
Tightly sealed, dry

glass container

To prevent hydrolysis

and contamination.
[2]

Experimental Protocols
Protocol 1: General Handling and Weighing of CI₄

Preparation: Before opening the container, allow it to warm to room temperature in a

desiccator to prevent moisture condensation.

Inert Atmosphere: If available, perform all manipulations in a glovebox under an argon or

nitrogen atmosphere.

Weighing: Weigh the required amount of CI₄ quickly into a dry, tared vial. Avoid using metal

spatulas if possible, as metals can sometimes catalyze decomposition; a glass or ceramic

spatula is preferred.

Sealing and Storage: Tightly reseal the main container, purge with inert gas if possible, and

immediately return it to cold storage.

Dissolution: Add the weighed CI₄ to the reaction solvent in a flask that is protected from light

(e.g., wrapped in foil).

Protocol 2: General Procedure for a Low-Temperature Iodination (Appel-type Reaction)
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Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, thermometer, and an inert gas inlet. Wrap the entire apparatus in aluminum foil.

Reagents: Dissolve the alcohol substrate in an appropriate anhydrous solvent (e.g.,

dichloromethane) in the reaction flask.

Cooling: Cool the solution to 0°C using an ice-water bath.

Addition of CI₄ and PPh₃: In a separate foil-wrapped flask, dissolve the triphenylphosphine

(PPh₃) and carbon tetraiodide (CI₄) in the anhydrous solvent. Add this solution to the

cooled alcohol solution dropwise via a syringe or an addition funnel, ensuring the internal

temperature does not rise significantly.

Reaction: Allow the reaction to stir at 0°C or room temperature (depending on the specific

substrate) while monitoring its progress by TLC.

Workup: Upon completion, proceed with the standard workup, which typically involves

quenching the reaction, separating the organic layer, and purifying the product via column

chromatography to remove the triphenylphosphine oxide byproduct.

Protocol 3: Qualitative UV-Vis Test for CI₄ Decomposition

Purpose: To detect the presence of iodine (I₂), a key indicator of decomposition.

Procedure:

Prepare a dilute solution of your CI₄ sample in a suitable UV-transparent solvent (e.g.,

hexane or cyclohexane).

Acquire a UV-Vis spectrum of the solution from approximately 300 nm to 700 nm.

Elemental iodine (I₂) in non-polar solvents exhibits a characteristic absorption band with a

maximum (λmax) around 520-540 nm.

Interpretation: The presence of a significant peak in this region confirms the presence of I₂

and indicates that the CI₄ sample has undergone decomposition. The intensity of the peak

correlates with the extent of decomposition.
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Visual Guides and Workflows
Below are diagrams illustrating key processes and logic for working with carbon tetraiodide.

Carbon Tetraiodide (CI₄)
(Bright Red Solid)

Tetraiodoethylene (C₂I₄)
+ Iodine (I₂)

(Causes Purple Discoloration)

Heat (Δ) Light (hν)

Click to download full resolution via product page

Caption: Decomposition pathway of carbon tetraiodide under thermal and photochemical

stress.
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Preparation & Storage

Experimental Use

Receive CI₄

Store Cold (0-8°C)
& Dark

Warm to RT
in Desiccator

Weigh Quickly
(Inert Atmosphere)

Prepare Solution
(Foil-Wrapped Flask)

Run Reaction
(Temp Control & Light Protection)

Workup & Purify

Click to download full resolution via product page

Caption: Recommended experimental workflow for handling CI₄ to minimize decomposition.
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Problem:
Suspected CI₄ Decomposition

What is the primary indicator?

Low/Inconsistent
Reaction Yield

Poor Results

Visual Color Change
(Solid or Solution)

Visual Cue

Review Reaction Conditions:
- Temperature too high?

- Exposed to light?

Confirm I₂ presence
with UV-Vis Spectroscopy

Action:
Optimize reaction setup

(cooling, foil wrap)

Action:
Use fresh reagent or

purify by recrystallization

Click to download full resolution via product page

Caption: Troubleshooting logic for addressing issues related to CI₄ decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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